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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to removing dissolved gases from DOWSIL™ 710

fluid. Find answers to frequently asked questions and detailed troubleshooting guides to ensure

the optimal performance of this silicone fluid in your experiments.

Frequently Asked Questions (FAQs)
Q1: Why is it important to remove dissolved gases from DOWSIL™ 710?

A1: Dissolved gases, such as air (primarily nitrogen and oxygen), can introduce variability and

potential artifacts into sensitive experiments. In applications where DOWSIL™ 710 is used as a

heat transfer fluid, thermostat fluid, or in high-voltage electronic applications, the presence of

dissolved gases can alter its thermal conductivity, dielectric properties, and overall

performance. For drug development and scientific research, entrapped gases can interfere with

analytical measurements and reactions, leading to inaccurate results.

Q2: What are the common methods for degassing DOWSIL™ 710?

A2: The most common and effective methods for degassing high-viscosity silicone fluids like

DOWSIL™ 710 are:

Vacuum Degassing: This involves placing the fluid in a vacuum chamber and reducing the

pressure, which causes dissolved gases to expand and escape from the fluid.
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Membrane Degassing: This technique uses a gas-permeable membrane to continuously

remove dissolved gases from the fluid as it flows through a contactor. This method is

particularly useful for in-line applications.

Sparging: This method involves bubbling an inert gas (like nitrogen or argon) through the

fluid. The inert gas purges the dissolved air from the fluid.

Q3: How much can I expect the DOWSIL™ 710 to expand during vacuum degassing?

A3: During vacuum degassing, high-viscosity fluids can expand significantly as the dissolved

gases come out of solution. Expect DOWSIL™ 710 to expand to about two to six times its

original volume.[1] It is crucial to use a container that is large enough to accommodate this

expansion to prevent spillage.

Q4: How long does it take to degas DOWSIL™ 710?

A4: The time required for degassing depends on several factors, including the volume of the

fluid, the initial gas concentration, the target final gas concentration, the specific degassing

method used, and the efficiency of the equipment. For vacuum degassing, the process can

take from several minutes to over an hour.[1]

Q5: Will degassing alter the properties of DOWSIL™ 710?

A5: When performed correctly, degassing should not significantly alter the key physical and

chemical properties of DOWSIL™ 710, such as its viscosity and thermal stability. The primary

change is the removal of dissolved gases.
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Issue Possible Cause(s) Recommended Solution(s)

Excessive Foaming or

Overflow

1. Vacuum is applied too

quickly. 2. Container is too

small.

1. Apply the vacuum gradually

to control the rate of gas

expansion. 2. Use a container

that is at least 4-6 times the

volume of the fluid. 3. If

foaming becomes excessive,

briefly and slowly re-introduce

a small amount of air into the

chamber to break the surface

tension of the bubbles before

re-applying the vacuum.

Fluid Not Degassing (Few

Bubbles)

1. Inadequate vacuum level. 2.

The fluid has a very low initial

gas concentration.

1. Ensure your vacuum pump

can achieve a sufficiently low

pressure (typically below 1

Torr). Check for leaks in your

vacuum chamber and

connections. 2. If the fluid was

recently degassed or handled

in a way that minimizes air

exposure, it may already have

a low gas content.

Degassing Takes Too Long 1. High viscosity of the fluid at

room temperature. 2. Large

volume of fluid. 3. Inefficient

vacuum pump.

1. Gently warming the

DOWSIL™ 710 (e.g., to 40-

60°C) can reduce its viscosity

and accelerate the degassing

process. Ensure the heating

method is uniform and well-

controlled. 2. For larger

volumes, consider a more

powerful vacuum pump or an

alternative method like

membrane degassing for

continuous processing. 3.

Ensure your vacuum pump is

appropriately sized for the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


volume of your chamber and is

in good working condition.

Membrane Degassing
Issue Possible Cause(s) Recommended Solution(s)

Inefficient Gas Removal

1. Inadequate vacuum on the

gas side of the membrane. 2.

Fluid flow rate is too high. 3.

Membrane fouling or wetting.

1. Check the vacuum pump

and ensure it is pulling a

sufficient vacuum on the

membrane contactor. 2.

Reduce the flow rate of the

DOWSIL™ 710 to increase its

residence time in the

contactor. 3. Consult the

membrane contactor

manufacturer's instructions for

cleaning or replacement

procedures. Ensure the fluid is

compatible with the membrane

material.

Pressure Drop Across the

Contactor is Too High

1. Fluid viscosity is too high for

the contactor's specifications.

2. Blockage within the

membrane contactor.

1. Gently warm the DOWSIL™

710 to reduce its viscosity

before it enters the contactor.

2. Check for any obstructions

in the fluid path and clean the

system as recommended by

the manufacturer.

Data Presentation
Table 1: Properties of DOWSIL™ 710 and Gas Solubility in Silicone Fluids
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Property Value

DOWSIL™ 710 Viscosity (at 25°C) 500 cSt

Estimated Solubility of Air in Silicone Fluid (at

25°C)
0.16 - 0.19 ml/ml

Estimated Solubility of Nitrogen in Silicone Fluid

(at 25°C)
0.16 - 0.17 ml/ml

Note: Gas solubility data is for general polydimethylsiloxane fluids and serves as an estimate

for DOWSIL™ 710, which is a polyphenylmethylsiloxane.

Experimental Protocols
Protocol 1: Vacuum Degassing of DOWSIL™ 710
Objective: To reduce the concentration of dissolved gases in DOWSIL™ 710 using a vacuum

chamber.

Materials:

DOWSIL™ 710 fluid

Vacuum chamber with a transparent lid

Vacuum pump capable of reaching <1 Torr

Appropriately sized container (4-6 times the volume of the fluid)

(Optional) Hot plate or water bath for gentle heating

Methodology:

Place the desired volume of DOWSIL™ 710 into the container. Ensure the container is clean

and dry.

(Optional) If heating, gently warm the fluid to 40-60°C to reduce its viscosity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the container inside the vacuum chamber, ensuring it is on a level surface.

Secure the lid of the vacuum chamber.

Slowly open the valve to the vacuum pump to begin evacuating the chamber.

Observe the fluid closely. As the pressure decreases, bubbles will form and the fluid will

begin to expand.

Control the rate of evacuation to manage the foaming. If the foam rises too quickly, partially

close the vacuum valve to slow the rate of pressure drop.

Continue to apply the vacuum until the vigorous bubbling subsides and only small bubbles

remain. This typically takes several minutes.

Maintain the vacuum for an additional 15-30 minutes to ensure thorough degassing.

Close the valve to the vacuum pump and then turn off the pump.

Slowly and carefully vent the vacuum chamber to return to atmospheric pressure.

The degassed DOWSIL™ 710 is now ready for use.
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Caption: Workflow for Vacuum Degassing DOWSIL™ 710.
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Caption: Troubleshooting Logic for Vacuum Degassing Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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